2-(Dimethyl-1,2-oxazol-4-yl)acetohydrazide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)acetohydrazide
• InChI: InChI=1S/C7H11N3O2/c1-4-6(3-7(11)9-8)5(2)12-10-4/h3,8H2,1-2H3,(H,9,11)
• InChI Key: SQWWSGYHSYSZPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NN
• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol

Description

2-(Dimethyl-1,2-oxazol-4-yl)acetohydrazide, also known as DOAH, is a chemical compound that has been used in scientific research for its potential therapeutic applications. DOAH is a hydrazide derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of 2-(Dimethyl-1,2-oxazol-4-yl)acetohydrazide is not fully understood. However, it has been suggested that this compound may exert its anti-inflammatory effects by inhibiting the activation of nuclear factor-kappa B (NF-κB) and the production of inflammatory cytokines. This compound may also induce apoptosis in cancer cells by activating caspases and inhibiting the Akt/mTOR pathway. The exact mechanism of this compound's antidiabetic effects is not known, but it has been suggested that this compound may improve insulin sensitivity by activating the AMP-activated protein kinase (AMPK) pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to reduce the production of inflammatory cytokines, such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. In addition, this compound has been shown to regulate blood glucose levels and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

2-(Dimethyl-1,2-oxazol-4-yl)acetohydrazide has several advantages for laboratory experiments. This compound is relatively easy to synthesize and has a high yield. This compound has also been shown to have low toxicity and is well-tolerated in animal models. However, this compound has some limitations for laboratory experiments. This compound has poor solubility in water, which can make it difficult to administer in vivo. In addition, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for further research on 2-(Dimethyl-1,2-oxazol-4-yl)acetohydrazide. One area of research could focus on the development of more efficient synthesis methods for this compound. Another area of research could focus on the elucidation of the mechanism of action of this compound, which could lead to the development of more targeted therapeutic applications. Additionally, further research could investigate the potential of this compound as a therapeutic agent for other diseases, such as neurodegenerative diseases and cardiovascular diseases.

Scientific Research Applications

2-(Dimethyl-1,2-oxazol-4-yl)acetohydrazide has been studied for its potential therapeutic applications, including its anti-inflammatory, anticancer, and antidiabetic properties. This compound has been shown to inhibit the production of inflammatory cytokines and reduce inflammation in animal models. In addition, this compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth. This compound has also been studied for its potential to regulate blood glucose levels and improve insulin sensitivity.

Synthesis routes and methods

Procedure details

As described for example 112a, (3,5-dimethyl-isoxazol-4-yl)-acetic acid ethyl ester (Bacon, Edward R.; Daum, Sol J.; Singh, Baldev. 6-Substituted pyrazolo[3,4-d]pyrimidin-4-ones and compositions and methods of use as c-GMP phosphodiesterase inhibitors. PCT Int. Appl. (1996), WO 9628429 A1) in butanol was reacted with hydrazine hydrate (3.2 equivalents) and the resulting mixture was heated under reflux for 24 h. Evaporation of all volatiles and crystallization from n-butanol/toluene afforded the title compound as a white solid (yield: 87%). MS: m/e=170.2 [M+H]+.